Cas no 70-55-3 (4-methylbenzene-1-sulfonamide)

4-Methylbenzene-1-sulfonamide (CAS 70-55-3) is an organic sulfonamide derivative characterized by its sulfonyl functional group attached to a toluene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable aromatic structure and reactive sulfonamide group enable selective modifications, making it valuable for derivatization and functionalization reactions. The methyl substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. Additionally, its well-defined crystalline form ensures consistent purity, which is critical for reproducible results in research and industrial processes. Proper handling requires adherence to standard safety protocols for sulfonamide compounds.
4-methylbenzene-1-sulfonamide structure
4-methylbenzene-1-sulfonamide structure
Product name:4-methylbenzene-1-sulfonamide
CAS No:70-55-3
MF:C7H9NO2S
MW:171.2169
MDL:MFCD00011692
CID:33919
PubChem ID:6269

4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzenesulfonamide
    • PTSA
    • PASAM
    • o-Toluenesulphonamide(OTSA)
    • p-Toluenesulphonamide
    • P-TOLUENE SULFONAMIDE
    • P-toluene sulfonylamine
    • Toluene-4-sulphonamide
    • P-Toluene Sulfonamide (PTSA)
    • 4-Methylbenzene-1-sulfonamide
    • 4-Toluenesulfonamide
    • 4-Tolylsulfonamide
    • p-Toluenesulfonylamide
    • Mixed O
    • Ortho Para-Toluene Sulfonamide
    • Para-Toluene Sulfonamide(PTSA)
    • PTSA (P-Toluenesulfonamide)
    • 对甲苯磺酰胺
    • 4-Toluene sulfonamide
    • P-TOLUENESULFONAMIDE
    • Tosylamide
    • p-Tosylamide
    • Toluene-4-sulfonamide
    • Benzenesulfonamide, 4-methyl-
    • p-Tolylsulfonamide
    • Tolylsulfonamide
    • p-Toluenesulfamide
    • p-Methylbenzenesulfonamide
    • Toluene-p-sulphonamide
    • para-Toluenesulfonamide
    • 4-Toluenesulfanamide
    • 4-Toluenesulfonic acid, amide
    • 4-To
    • tosylamine
    • 4-Methylbenzenesulphonamide
    • 4-methylbenzene-1-sulfonamide
    • MDL: MFCD00011692
    • Inchi: 1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
    • InChI Key: LMYRWZFENFIFIT-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])[H])(=O)=O
    • BRN: 0

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White flake or foliar crystals
  • Density: 1.2495 (rough estimate)
  • Melting Point: 134-137 °C (lit.)
  • Boiling Point: 214°C/9.98mmHg(lit.)
  • Flash Point: Fahrenheit: 395.6 ° f
    Celsius: 202 ° c
  • Refractive Index: 1.6100 (estimate)
  • Solubility: DMSO: soluble
  • Water Partition Coefficient: 0.32 g/100 mL (25 º C)
  • PSA: 68.54000
  • LogP: 2.42350
  • Solubility: Soluble in ethanol, poorly soluble in water (0.32 g/100 ml, 25 º C) and ether.
  • Sensitiveness: Sensitive to humidity

4-methylbenzene-1-sulfonamide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36
  • Safety Instruction: S26
  • RTECS:XT5075000
  • Hazardous Material Identification: Xi
  • PackingGroup:III
  • TSCA:Yes
  • Risk Phrases:R36
  • Storage Condition:Store at room temperature
  • Safety Term:S26
  • Packing Group:III
  • Packing Group:III

4-methylbenzene-1-sulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-methylbenzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D618677-1kg
p-Toluenesulfonamide
70-55-3 97%
1kg
$200 2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1040450-1kg
p-Toluenesulfonamide
70-55-3 98%
1kg
¥100.00 2024-05-03
Ambeed
A180022-1kg
4-Methylbenzenesulfonamide
70-55-3 98%
1kg
$27.0 2025-03-03
Alichem
A010010541-250mg
4-Methylbenzenesulfonamide
70-55-3 97%
250mg
$499.20 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002763-5kg
4-methylbenzene-1-sulfonamide
70-55-3 ≥99%
5kg
¥662 2024-05-22
Life Chemicals
F0722-8812-2.5g
4-methylbenzene-1-sulfonamide
70-55-3 95%+
2.5g
$40.0 2023-09-07
Alichem
A010010541-500mg
4-Methylbenzenesulfonamide
70-55-3 97%
500mg
$831.30 2023-09-01
Alichem
A010010541-1g
4-Methylbenzenesulfonamide
70-55-3 97%
1g
$1490.00 2023-09-01
Ambeed
A180022-500g
4-Methylbenzenesulfonamide
70-55-3 98%
500g
$14.0 2025-03-03
Fluorochem
216546-10g
4-Methylbenzenesulfonamide
70-55-3 95%
10g
£10.00 2022-03-01

4-methylbenzene-1-sulfonamide Production Method

4-methylbenzene-1-sulfonamide Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:70-55-3)
Order Number:SDF221
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Amadis Chemical Company Limited
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(CAS:70-55-3)4-methylbenzene-1-sulfonamide
Order Number:A1206675
Stock Status:in Stock
Quantity:10kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:45
Price ($):257.0
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:70-55-3)p-Toluenesulfonamide
Order Number:1642147
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 16:59
Price ($):discuss personally
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:70-55-3)p-Toluenesulfonamide
Order Number:1642147
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally

4-methylbenzene-1-sulfonamide Related Literature

Additional information on 4-methylbenzene-1-sulfonamide

Introduction to 4-Methylbenzene-1-sulfonamide (CAS No. 70-55-3)

4-Methylbenzene-1-sulfonamide, also known as p-Toluenesulfonamide or TSA, is a versatile compound with the chemical formula C7H9NO2S. It is a white crystalline solid that is soluble in water and many organic solvents. This compound has gained significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and diverse applications.

The structure of 4-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a methyl group at the para position and a sulfonamide group at the ortho position. This arrangement imparts specific chemical and physical characteristics that make it useful in various synthetic processes and biological studies.

In the realm of organic synthesis, TSA serves as an important intermediate in the preparation of more complex molecules. Its reactivity and functional groups allow it to participate in a wide range of reactions, including nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions. These properties have made it a valuable tool for chemists working on the development of new materials and pharmaceuticals.

P-toluenesulfonamide has also found applications in the pharmaceutical industry. It is used as a starting material for the synthesis of various drugs, including analgesics, anti-inflammatory agents, and antiviral compounds. Recent research has highlighted its potential as a scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its role in drug synthesis, TSA has been studied for its biological activities. Research has shown that it can exhibit antimicrobial properties, making it a candidate for developing new antibiotics. Studies have also explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as proteases and kinases.

The safety profile of 4-methylbenzene-1-sulfonamide is an important consideration in its use. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to guidelines for storage and disposal to ensure environmental and occupational safety.

P-toluenesulfonamide has been the subject of numerous scientific publications, reflecting its significance in both fundamental research and applied science. Recent advancements in analytical techniques have enabled more detailed characterization of its properties and behavior in different environments. For instance, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided valuable insights into its structure and reactivity.

In conclusion, 4-methylbenzene-1-sulfonamide (CAS No. 70-55-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structure and properties make it an essential component in various synthetic processes and biological studies. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in these fields.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:70-55-3)
SFD224
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:70-55-3)p-Toluenesulfonamide
sfd16576
Purity:99.9%
Quantity:200kg
Price ($):Inquiry